Cas no 1185314-16-2 (3-Bromo-2-(methyl-d3)-pyridine)

• Product Name: 3-Bromo-2-(methyl-d3)-pyridine
• CAS No: 1185314-16-2
• MF: C₆H₃D₃BrN
• MW: 175.04
• CID: 5143102
• PubChem ID: 45785300
• Update Time: 2024-11-05

3-Bromo-2-(methyl-d3)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(methyl-d3)-pyridine
• 1185314-16-2
• AKOS015944204
• F92438

• Inchi： 1S/C6H6BrN/c1-5-6(7)3-2-4-8-5/h2-4H,1H3/i1D3
• InChI Key： AIPWPTPHMIYYOX-FIBGUPNXSA-N
• SMILES： BrC1C=CC=NC=1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 173.98719g/mol
• Monoisotopic Mass: 173.98719g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų